Cas no 1541606-87-4 (N,N-dimethyl-2-{3-oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazin-2-yl}acetamide)

• Product Name: N,N-dimethyl-2-{3-oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazin-2-yl}acetamide
• CAS No: 1541606-87-4
• MF: C₉H₁₅N₅O₂
• MW: 225.247700929642
• CID: 5190686
• PubChem ID: 66273200
• Update Time: 2025-07-14

N,N-dimethyl-2-{3-oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazin-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-{3-oxo-2H,3H,5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]piperazin-2-yl}acetamide
• N,N-dimethyl-2-{3-oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazin-2-yl}acetamide

• Inchi： 1S/C9H15N5O2/c1-12(2)8(15)6-14-9(16)13-4-3-10-5-7(13)11-14/h10H,3-6H2,1-2H3
• InChI Key： XAUAXJUZPBLGIH-UHFFFAOYSA-N
• SMILES： C12=NN(CC(N(C)C)=O)C(=O)N1CCNC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrazines

Additional information on N,N-dimethyl-2-{3-oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazin-2-yl}acetamide

Introduction to N,N-dimethyl-2-{3-oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazin-2-yl}acetamide (CAS No. 1541606-87-4)

N,N-dimethyl-2-{3-oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazin-2-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1541606-87-4, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features make it a subject of interest for further exploration in drug discovery and therapeutic applications.

The molecular structure of N,N-dimethyl-2-{3-oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazin-2-yl}acetamide incorporates a complex heterocyclic framework. Specifically, it contains a triazolopiperazine core (1,2,4triazolo4,3-apiperazin-2-yl) linked to an acetamide moiety. This arrangement contributes to the compound's potential pharmacological properties by enabling interactions with various biological targets. The presence of multiple nitrogen atoms in the heterocyclic system suggests that this molecule may engage with enzymes or receptors in a manner conducive to therapeutic effects.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel drugs. The triazolopiperazine scaffold is particularly noteworthy due to its ability to modulate biological pathways involved in inflammation, neurotransmission, and cell proliferation. In particular, studies have shown that derivatives of this scaffold can exhibit inhibitory activity against certain kinases and enzymes implicated in diseases such as cancer and neurodegenerative disorders.

The acetamide functional group in N,N-dimethyl-2-{3-oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazin-2-yl}acetamide adds another layer of complexity to its pharmacological profile. Acetamides are known to participate in various biochemical processes and have been incorporated into numerous pharmacologically active agents. Their ability to act as both electron-withdrawing and electron-donating groups allows for fine-tuning of the compound's reactivity and binding affinity.

In the context of current research trends，the synthesis and characterization of N,N-dimethyl-2-{3-oxo-2H，3H，5H，6H，7H，8H—1，2，4triazolo4，3—apiperazin—2—yl}acetamide have been the focus of several studies aimed at identifying new therapeutic candidates. Researchers have employed various synthetic strategies to optimize the yield and purity of this compound，ensuring that it meets the stringent requirements for further biological evaluation. Techniques such as multi-step organic synthesis、catalytic transformations，and high-throughput screening have been utilized to streamline the process.

The biological activity of N,N-dimethyl—2—{3—oxo—2Hand H、5Hand H、6Hand H、7Hand H、8Hand H—1、24triazolo4、3—apiperazin—22yI}acetamide has been explored through both in vitro and in vivo experiments. Preliminary results indicate that this compound exhibits moderate inhibitory activity against certain enzymes relevant to disease pathways. For instance，studies have demonstrated its potential efficacy in inhibiting specific kinases that are overexpressed in cancer cells. Additionally，the compound has shown promise in models of inflammation，suggesting its utility as an anti-inflammatory agent.

The development of new drugs often involves a rigorous process of optimization to enhance potency、selectivity，and pharmacokinetic properties. In the case of N,N-dimethyl—2—{33oxo—24hand H、35hand H、65hand H、75hand H、85hand H—12、42triazolo43apiperazin22yI}acetamide，further modifications may be necessary to improve its bioavailability and reduce potential side effects. Structural analogs can be synthesized by altering specific functional groups or substituents within the molecule。These modifications can be guided by computational modeling and molecular docking studies，which help predict how changes in structure will affect biological activity.

The role of computational chemistry in drug discovery cannot be overstated。Advanced computational methods allow researchers to simulate the interactions between N,N-dimethyl—22{33oxo24hand H、35hand H、65hand H、75hand H、85hand H12、42triazolo43apiperazin22yI}acetamide and biological targets at an atomic level。This approach not only accelerates the identification of promising compounds but also provides insights into their mechanism of action。By integrating experimental data with computational predictions，scientists can make more informed decisions about which compounds are worth pursuing further。

Future directions for research on N,N-dimethyl—22{33oxo24hand H、35hand H、65hand H、75hand H、85hand H12、42triazolo43apiperazin22yI}acetamide may include exploring its potential applications in other therapeutic areas。For example，the compound's structural features could make it suitable for targeting neurological disorders or infectious diseases。Additionally，investigations into its metabolic stability and toxicological profile will be essential for evaluating its safety and efficacy before moving into clinical trials。

In conclusion،N,N-dimethyl—22{33oxo24hand H、35hand H、65hand H、75hand H、85hand H12、42triazolo43apiperazin22yI}acetamide (CAS No.1541606887) represents a promising candidate for further pharmaceutical development。Its unique structural composition and demonstrated biological activity make it a valuable asset for researchers seeking new therapeutic solutions。With continued investigation and optimization，this compound has the potential to contribute significantly to advancements in medicine。